Ethyl 2-carbamoylaziridine-1-carboxylate
Description
Ethyl 2-carbamoylaziridine-1-carboxylate is a strained three-membered heterocyclic compound containing an aziridine ring functionalized with a carbamoyl group at the 2-position and an ethyl ester at the 1-position. This compound is of significant interest in organic synthesis due to its reactivity as a precursor for bioactive molecules, including β-lactam analogs and peptidomimetics. Its strained ring structure facilitates nucleophilic ring-opening reactions, enabling applications in drug discovery and polymer chemistry .
Key properties include:
- Molecular Formula: C₆H₁₀N₂O₃
- Molecular Weight: 158.16 g/mol
- Melting Point: 98–100°C (decomposes)
- Solubility: Moderately soluble in polar aprotic solvents (e.g., DMSO, DMF) but poorly soluble in water.
Properties
Molecular Formula |
C6H10N2O3 |
|---|---|
Molecular Weight |
158.16 g/mol |
IUPAC Name |
ethyl 2-carbamoylaziridine-1-carboxylate |
InChI |
InChI=1S/C6H10N2O3/c1-2-11-6(10)8-3-4(8)5(7)9/h4H,2-3H2,1H3,(H2,7,9) |
InChI Key |
KOUFWARDDJWPNI-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)N1CC1C(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Critical Analysis
- Contradictory Data : Some studies report higher aqueous solubility for this compound (e.g., 5 mg/mL in H₂O), likely due to variations in crystallinity or measurement protocols .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
